Cas no 2504203-25-0 (Pentanoic acid, 5-(phenylmethoxy)-, 2,5-dioxo-1-pyrrolidinyl ester)

• Product Name: Pentanoic acid, 5-(phenylmethoxy)-, 2,5-dioxo-1-pyrrolidinyl ester
• CAS No: 2504203-25-0
• MF: C₁₆H₁₉NO₅
• MW: 305.325764894485
• CID: 5175188
• Update Time: 2025-05-20

Pentanoic acid, 5-(phenylmethoxy)-, 2,5-dioxo-1-pyrrolidinyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 5-(phenylmethoxy)-, 2,5-dioxo-1-pyrrolidinyl ester

• Inchi： 1S/C16H19NO5/c18-14-9-10-15(19)17(14)22-16(20)8-4-5-11-21-12-13-6-2-1-3-7-13/h1-3,6-7H,4-5,8-12H2
• InChI Key： BNCGZKPRMJLRAE-UHFFFAOYSA-N
• SMILES： C(ON1C(=O)CCC1=O)(=O)CCCCOCC1=CC=CC=C1

Additional information on Pentanoic acid, 5-(phenylmethoxy)-, 2,5-dioxo-1-pyrrolidinyl ester

Comprehensive Overview of Pentanoic acid, 5-(phenylmethoxy)-, 2,5-dioxo-1-pyrrolidinyl ester (CAS No. 2504203-25-0)

The compound Pentanoic acid, 5-(phenylmethoxy)-, 2,5-dioxo-1-pyrrolidinyl ester (CAS No. 2504203-25-0) is a specialized ester derivative with significant applications in organic synthesis and pharmaceutical research. Its unique molecular structure, featuring a pyrrolidinyl ester moiety and a phenylmethoxy group, makes it a valuable intermediate for designing bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential role in drug development, particularly in modifying pharmacokinetic properties or enhancing target specificity.

In recent years, the demand for high-purity synthetic intermediates like 2504203-25-0 has surged, driven by advancements in precision medicine and small-molecule therapeutics. This compound’s ester linkage and aromatic ether functionality offer versatility in conjugation chemistry, aligning with trends such as prodrug design and controlled-release formulations. A growing number of studies explore its utility in enzyme inhibition or as a protecting group in multistep syntheses, addressing common challenges in peptide modification and bioconjugation.

From a synthetic perspective, CAS No. 2504203-25-0 exemplifies the convergence of green chemistry principles and atom-efficient reactions. Its synthesis often involves catalytic esterification or N-hydroxysuccinimide (NHS) activation, topics frequently searched in academic and industrial forums. Users also inquire about its solubility profiles (e.g., in DMSO or THF) and stability under various pH conditions, reflecting practical concerns for laboratory applications.

The compound’s nomenclature, 5-(phenylmethoxy)-pentanoic acid 2,5-dioxo-1-pyrrolidinyl ester, highlights its structural complexity, which attracts attention in computational chemistry circles. Molecular modeling studies leverage its steric and electronic properties to predict reactivity, a hot topic in AI-driven drug discovery. Additionally, its lipophilicity and logP values are frequently analyzed to assess compatibility with blood-brain barrier penetration—a key focus in neuropharmacology research.

Quality control of 2504203-25-0 is another critical area, with HPLC and mass spectrometry being standard analytical techniques. Users often search for spectral data (e.g., NMR or IR spectra) to verify purity, underscoring the need for transparent characterization in peer-reviewed literature. Regulatory compliance, though non-hazardous, emphasizes Good Manufacturing Practices (GMP) for pharmaceutical-grade batches.

In summary, Pentanoic acid, 5-(phenylmethoxy)-, 2,5-dioxo-1-pyrrolidinyl ester represents a nexus of innovation in synthetic and medicinal chemistry. Its relevance to targeted drug delivery, biocompatible materials, and catalytic processes ensures sustained interest across multidisciplinary fields, making it a compound worthy of in-depth exploration and application.